Cas no 36749-13-0 (3-ethoxypentane)
3-ethoxypentane structure
Product Name:3-ethoxypentane
3-ethoxypentane Chemical and Physical Properties
Names and Identifiers
-
- 3-ethoxypentane
- Pentane, 3-ethoxy-
- 36749-13-0
- 3-Ethoxypentane #
- SCHEMBL127172
- BMAINLNHNVARHJ-UHFFFAOYSA-N
- DTXSID90190207
- DB-262293
-
- Inchi: 1S/C7H16O/c1-4-7(5-2)8-6-3/h7H,4-6H2,1-3H3
- InChI Key: BMAINLNHNVARHJ-UHFFFAOYSA-N
- SMILES: O(CC)C(CC)CC
Computed Properties
- Exact Mass: 116.12018
- Monoisotopic Mass: 116.120115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 39.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 2.3
Experimental Properties
- Density: 0.7684 (estimate)
- Melting Point: -95.35°C (estimate)
- Boiling Point: 117.3°C (estimate)
- Flash Point: 9°C
- Refractive Index: 1.3897 (estimate)
- PSA: 9.23
3-ethoxypentane Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
36749-13-0 (3-ethoxypentane) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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